Cas no 85868-47-9 (4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline)
85868-47-9 structure
Product Name:4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
CAS No:85868-47-9
MF:C20H27N3O2
MW:341.447284936905
CID:1841735
PubChem ID:55415
Update Time:2025-04-21
4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline
- 85868-47-9
- DTXSID40235152
- BENZENAMINE, 4-(3-(4-(3-METHOXYPHENYL)-1-PIPERAZINYL)PROPOXY)-
- BRN 4551726
- 4-(3-(4-(3-Methoxyphenyl)-1-piperazinyl)propoxy)benzenamine
-
- Inchi: 1S/C20H27N3O2/c1-24-20-5-2-4-18(16-20)23-13-11-22(12-14-23)10-3-15-25-19-8-6-17(21)7-9-19/h2,4-9,16H,3,10-15,21H2,1H3
- InChI Key: CBORVFNRJBBETR-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)N)CCCN1CCN(C2C=CC=C(C=2)OC)CC1
Computed Properties
- Exact Mass: 341.21032711g/mol
- Monoisotopic Mass: 341.21032711g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 51Ų
4-{3-[4-(3-methoxyphenyl)piperazin-1-yl]propoxy}aniline Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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